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Compound of Interest

Compound Name:
5'-Phosphoguanylyl-(3',5')-

guanosine

Cat. No.: B15141979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety, handling, and disposal information for 5'-
Phosphoguanylyl-(3',5')-guanosine, also known as pGpG. Adherence to these guidelines is

essential for ensuring laboratory safety and proper environmental stewardship.

Immediate Safety and Handling Precautions
While specific hazard data for 5'-Phosphoguanylyl-(3',5')-guanosine is limited, it is prudent to

handle it as a potentially hazardous substance. General safe laboratory practices for handling

nucleotide analogs should always be followed.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Use compatible chemical-resistant gloves.

Body Protection: Wear a lab coat.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any

dust or aerosols.
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Hygiene Measures:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in laboratory areas.

Wash hands thoroughly after handling.

Spill and Exposure Procedures
In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE as listed above.

For a dry spill, carefully sweep or vacuum the material, avoiding dust generation. Place it into

a sealed, labeled container for disposal.

For a liquid spill, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in

a sealed, labeled container for disposal.

Clean the spill area with a suitable decontamination solution and then wipe dry.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never

give anything by mouth to an unconscious person. Rinse mouth with water and seek medical

attention.
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Proper Disposal Procedures
Dispose of 5'-Phosphoguanylyl-(3',5')-guanosine and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations. As a

nucleotide analog, it should be treated as chemical waste.

Step-by-Step Disposal Guide:

Segregation:

Separate waste containing 5'-Phosphoguanylyl-(3',5')-guanosine from other laboratory

waste streams.

Distinguish between solid and liquid waste.

Containment:

Solid Waste: Place powders, contaminated labware (e.g., pipette tips, microfuge tubes),

and spill cleanup materials into a clearly labeled, sealed, and durable waste container.

Liquid Waste: Collect solutions containing 5'-Phosphoguanylyl-(3',5')-guanosine in a

compatible, leak-proof, and clearly labeled waste container.

Labeling:

Clearly label all waste containers with "Hazardous Waste" or "Chemical Waste" as

appropriate for your institution.

Include the full chemical name: "5'-Phosphoguanylyl-(3',5')-guanosine".

Indicate the approximate concentration and quantity.

Storage:

Store waste containers in a designated, secure, and well-ventilated area, away from

incompatible materials, until they are collected for disposal.

Disposal:
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Arrange for disposal through your institution's environmental health and safety (EHS)

office or a licensed chemical waste disposal company.

Do not dispose of 5'-Phosphoguanylyl-(3',5')-guanosine down the drain or in the regular

trash.

Quantitative Data
The following table summarizes key quantitative data for 5'-Phosphoguanylyl-(3',5')-
guanosine.

Property Value Reference

Chemical Formula C₂₀H₂₆N₁₀O₁₅P₂ [1]

Molecular Weight 708.4 g/mol [1][2]

Monoisotopic Mass 708.10543416 Da [1]

CAS Number 33008-99-0 [1][2]

Storage Temperature 2-8 °C [2]

Purity Typically ≥98% [2]

Experimental Protocol: Quantification of c-di-GMP
and its Metabolites
5'-Phosphoguanylyl-(3',5')-guanosine (pGpG) is a key intermediate in the enzymatic

degradation of the bacterial second messenger cyclic di-GMP (c-di-GMP)[3]. The following

protocol outlines a general method for the extraction and quantification of c-di-GMP and its

metabolites, including pGpG, from bacterial cells using High-Performance Liquid

Chromatography (HPLC).

I. Extraction of Nucleotides[4]

Grow bacterial cells to the desired optical density under specific experimental conditions.
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Harvest a volume of culture equivalent to a standardized cell mass (e.g., 1 ml at an OD₆₀₀ of

1.8).

Centrifuge the harvested cells at 16,000 x g for 2 minutes at 4°C. Discard the supernatant.

Wash the cell pellet twice with ice-cold phosphate-buffered saline (PBS).

Resuspend the final pellet in 100 µl of ice-cold PBS and heat at 100°C for 5 minutes to lyse

the cells and denature proteins.

Add 186 µl of ice-cold 100% ethanol (to a final concentration of 65%) and vortex for 15

seconds to precipitate macromolecules.

Centrifuge at 16,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant, which contains the nucleotides, to a new microfuge tube.

Dry the nucleotide extract using a vacuum concentrator (e.g., SpeedVac).

Store the dried extract at -80°C until analysis.

II. Quantification by HPLC[4]

Resuspend the dried nucleotide extract in a known volume of HPLC-grade water (e.g., 100-

200 µl).

Prepare a standard curve using known concentrations of 5'-Phosphoguanylyl-(3',5')-
guanosine and other relevant nucleotides.

Inject the resuspended sample and standards onto a reverse-phase C18 HPLC column (e.g.,

2.1 x 40 mm, 5 µm).

Perform elution using a gradient of two mobile phases, such as:

Solvent A: Ammonium acetate in water.

Solvent B: Methanol.
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A typical gradient might be: 1% B for 9 min, ramp to 15% B over 5 min, ramp to 25% B over

5 min, ramp to 90% B over 7 min, and then return to 1% B to re-equilibrate the column.[4]

Detect the eluting nucleotides using a UV detector set to 253 nm.

Identify and quantify the 5'-Phosphoguanylyl-(3',5')-guanosine peak in the sample by

comparing its retention time and peak area to the standard curve.

Normalize the quantified amount to the initial cell mass, often determined by measuring the

total protein content of the cell pellet from the extraction.
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Caption: The c-di-GMP signaling pathway, from synthesis to degradation and effector binding.
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Caption: Workflow for the extraction and quantification of pGpG from bacterial cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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